Cas no 2885995-14-0 (Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel-)

• Product Name: Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel-
• CAS No: 2885995-14-0
• MF: C₆H₁₃Cl₂N
• MW: 170.080119848251
• CID: 5309624
• Update Time: 2026-03-10

Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel-
• cis-3-Chloro-cyclohexylamine hydrochloride

• Inchi： 1S/C6H12ClN.ClH/c7-5-2-1-3-6(8)4-5;/h5-6H,1-4,8H2;1H/t5-,6+;/m0./s1
• InChI Key： KIKAZEVSOPEMRR-RIHPBJNCSA-N
• SMILES： [C@@H]1(N)CCC[C@H](Cl)C1.[H]Cl

Additional information on Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel-

Research Brief on Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- (CAS: 2885995-14-0)

Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- (CAS: 2885995-14-0) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its stereospecific configuration and hydrochloride salt form, is being explored for its role as a building block in the synthesis of bioactive molecules and as a potential therapeutic agent itself. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

Recent advancements in the synthesis of Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- have highlighted improved methodologies for achieving high enantiomeric purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis route using chiral catalysts, which significantly enhanced the stereoselectivity of the final product. This development is crucial for ensuring the reproducibility and scalability of the compound, which is essential for its application in drug development pipelines.

In terms of biological activity, preliminary research has indicated that Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that this compound showed promising activity against acetylcholinesterase (AChE), a key target in Alzheimer's disease therapy. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, suggesting that the compound's stereochemistry plays a critical role in its inhibitory potency.

Further investigations into the pharmacokinetic properties of Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- have been conducted to assess its potential as a drug candidate. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences (2024) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and moderate metabolic stability, although further optimization may be required to improve its half-life and reduce potential off-target effects.

The compound's application in drug discovery extends beyond its direct biological activity. Researchers have also explored its utility as a chiral auxiliary or intermediate in the synthesis of complex pharmaceutical agents. A 2023 paper in Organic Letters detailed its use in the asymmetric synthesis of beta-amino acids, which are valuable building blocks for peptidomimetics and other bioactive compounds. This highlights the versatility of Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- in synthetic chemistry.

Despite these promising findings, challenges remain in the development and application of Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel-. Issues such as scalability of synthesis, cost-effectiveness, and comprehensive toxicological profiling need to be addressed in future studies. Ongoing research is expected to focus on optimizing the compound's properties and exploring its potential in combination therapies or as part of drug delivery systems.

In conclusion, Cyclohexanamine, 3-chloro-, hydrochloride (1:1), (1R,3S)-rel- (CAS: 2885995-14-0) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique stereochemical properties, combined with its biological activity and synthetic utility, make it a compound of significant interest. Continued research efforts will be essential to fully unlock its potential and translate these findings into practical applications in drug development and therapy.